Cas no 108-71-4 (3,5-Tolylenediamine)

3,5-Tolylenediamine (CAS 108-71-4) is an aromatic diamine primarily used as an intermediate in the synthesis of dyes, pigments, and specialty polymers. Its molecular structure, featuring two amino groups positioned at the 3 and 5 positions on a toluene ring, enables high reactivity in polycondensation and crosslinking reactions. This compound is valued for its role in producing thermally stable and chemically resistant materials, such as polyimides and epoxy resins. It also serves as a precursor in hair dye formulations due to its effective coupling properties. 3,5-Tolylenediamine exhibits good solubility in organic solvents, facilitating its incorporation into various industrial processes. Proper handling is essential due to its potential sensitization effects.

3,5-Tolylenediamine structure

Product Name:3,5-Tolylenediamine

CAS No:108-71-4

MF:C₇H₁₀N₂

MW:122.167701244354

MDL:MFCD00136015

CID:180507

PubChem ID:7951

Update Time:2025-08-09

3,5-Tolylenediamine Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediamine,5-methyl-
- toluene-3,5-diamine
- 3,5-Diaminotoluene
- 5-methylbenzene-1,3-diamine
- HSDB 6242
- 5-methyl-3-benzenediamine
- 1,3-diamino-5-methylbenzene
- toluene, 3,5-diamino-toluene
- EINECS 203-609-1
- 5-Methyl-m-phenylenediamine
- 5-Methyl-1,3-benzenediamine
- 1,3-Benzenediamine, 5-methyl-
- 7J9L7YYO3E
- ar-Methyl-1,3-benzenediamine
- 3,5-Diamino-toluol
- 1,3-Benzenediamine,ar-methyl-
- 1,3-Benzenediamine, ar-methyl-
- Q27268402
- Toluene-3,5-diamine;5-methylbenzene-1,3-diamine;1,3-Benzenediamine, 5-methyl-
- 26764-44-3
- 3,5-tolylenediamine
- AS-57104
- NS00023505
- EN300-332226
- UNII-7J9L7YYO3E
- CS-0283681
- 108-71-4
- BCP32496
- AKOS006273870
- 3,5-DIAMINOTOLUENE [HSDB]
- DTXSID2051558
- SCHEMBL178488
- LVNDUJYMLJDECN-UHFFFAOYSA-N
- 5-Methyl-1,3-benzenediamine; 3,5-Tolylenediamine
- 35-Diaminotoluene
- DB-347829
- 3,5-Diaminotoluene; 5-Methyl-1,3-benzenediamine
- 3,5-Tolylenediamine
- MDL： MFCD00136015
- Inchi： 1S/C7H10N2/c1-5-2-6(8)4-7(9)3-5/h2-4H,8-9H2,1H3
- InChI Key： LVNDUJYMLJDECN-UHFFFAOYSA-N
- SMILES： NC1C=C(C=C(C)C=1)N

Computed Properties

Exact Mass: 122.0845
Monoisotopic Mass: 122.084398
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 82.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 52

Experimental Properties

Density: 1.0343 (rough estimate)
Melting Point: 98.1°C
Boiling Point: 217.6°C (rough estimate)
Flash Point: 152.9±21.3 °C
Refractive Index: 1.6100 (estimate)
PSA: 52.04
LogP: 2.32180
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Tolylenediamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,5-Tolylenediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T907511-250mg	toluene-3,5-diamine	108-71-4	95%	250mg	5,387.40	2021-05-17
eNovation Chemicals LLC	D758739-5g	toluene-3,5-diamine	108-71-4	95%	5g	$950	2023-09-01
TRC	T733940-5mg	3,5-Tolylenediamine	108-71-4		5mg	$ 64.00	2023-09-05
TRC	T733940-10mg	3,5-Tolylenediamine	108-71-4		10mg	$ 94.00	2023-09-05
TRC	T733940-50mg	3,5-Tolylenediamine	108-71-4		50mg	$ 362.00	2023-09-05
Enamine	EN300-332226-0.05g	5-methylbenzene-1,3-diamine	108-71-4		0.05g	$924.0	2023-09-04
Enamine	EN300-332226-0.1g	5-methylbenzene-1,3-diamine	108-71-4		0.1g	$968.0	2023-09-04
Enamine	EN300-332226-0.25g	5-methylbenzene-1,3-diamine	108-71-4		0.25g	$1012.0	2023-09-04
Enamine	EN300-332226-0.5g	5-methylbenzene-1,3-diamine	108-71-4		0.5g	$1056.0	2023-09-04
Enamine	EN300-332226-1.0g	5-methylbenzene-1,3-diamine	108-71-4		1g	$0.0	2023-06-07